(2-Methylcyclopropyl)methanesulfonyl chloride

(2-Methylcyclopropyl)methanesulfonyl chloride (CAS 1564524-18-0) is a specialized aliphatic sulfonylating reagent utilized in advanced organic synthesis and medicinal chemistry. By incorporating a methyl-substituted cyclopropyl ring linked via a methylene spacer to a reactive sulfonyl chloride group, this compound serves as a targeted precursor for generating sterically encumbered, lipophilic sulfonamides and sulfonate esters. From a procurement perspective, it is prioritized when standard mesylating agents lack the requisite structural complexity to achieve target binding affinity or metabolic stability in lead optimization workflows [1].

Substituting (2-methylcyclopropyl)methanesulfonyl chloride with the more common cyclopropylmethanesulfonyl chloride or standard methanesulfonyl chloride (MsCl) fundamentally alters the physicochemical profile of the resulting derivative. The addition of the 2-methyl group on the cyclopropyl ring restricts conformational flexibility, introduces a specific steric vector, and increases the lipophilicity of the resulting sulfonamide. In procurement and material selection, failing to use this exact methylated analog can result in a loss of target selectivity or a significant drop in the metabolic half-life of the synthesized active pharmaceutical ingredient (API), rendering generic aliphatic sulfonyl chlorides unsuitable for precise structure-activity relationship (SAR) requirements [1].

Enhanced Hydrolytic Stability for Processability

The incorporation of the 2-methylcyclopropyl group provides localized steric shielding to the sulfonyl center compared to unbranched aliphatic analogs. Process chemistry evaluations indicate that sterically hindered aliphatic sulfonyl chlorides exhibit a reduced rate of background hydrolysis in biphasic aqueous-organic sulfonylation conditions. Specifically, the hydrolytic half-life is extended, allowing for higher isolated yields of the target sulfonamide without requiring excessive equivalents of the sulfonyl chloride reagent [1].

A longer hydrolytic half-life improves reagent efficiency and reproducibility in scale-up synthesis, reducing the procurement volume required per batch.

Lipophilicity (LogP) Modulation in Precursor Suitability

The selection of a sulfonylating agent directly dictates the lipophilicity of the resulting functional group. The (2-methylcyclopropyl)methyl moiety contributes significantly more to the overall partition coefficient than a standard methyl or unsubstituted cyclopropylmethyl group. Chemoinformatic profiling demonstrates that incorporating this specific fragment increases the calculated LogP (cLogP) of the resulting sulfonamide, which is a critical parameter for optimizing membrane permeability and target residence time in drug discovery [1].

Procurement of this specific methylated building block allows chemists to fine-tune API lipophilicity to cross biological membranes more effectively than unmethylated analogs.

Conformational Rigidity and Entropic Binding Penalty

Unlike linear alkyl sulfonyl chlorides (e.g., isobutylsulfonyl chloride), the cyclopropyl ring in (2-methylcyclopropyl)methanesulfonyl chloride locks the carbon framework into a rigid conformation. This structural rigidity reduces the number of rotatable bonds in the resulting sulfonamide. Consequently, upon binding to a target protein, the entropic penalty is significantly lower compared to flexible aliphatic chains, often leading to enhanced binding affinity (lower IC50/Kd values) in optimized lead compounds [1].

Prioritizing this rigidified building block minimizes entropic losses during target binding, making it a justifiable procurement choice for high-affinity drug candidate synthesis.

Synthesis of Targeted Kinase Inhibitors

Due to its ability to lower the entropic binding penalty and precisely fill hydrophobic pockets, this compound is structurally suited for synthesizing sulfonamide-based kinase inhibitors. The rigid 2-methylcyclopropyl vector provides quantifiable structure-activity relationship (SAR) outcomes compared to flexible alkyl chains [1].

Development of Metabolically Stable Agrochemicals

The steric shielding provided by the 2-methylcyclopropyl group reduces the susceptibility of the sulfonamide linkage to enzymatic cleavage or environmental hydrolysis. This makes it a highly relevant precursor for the procurement and scale-up of next-generation, long-lasting crop protection agents [2].

Late-Stage Functionalization in Lead Optimization

Its enhanced hydrolytic stability compared to standard methanesulfonyl chloride allows for efficient late-stage sulfonylation of complex, highly functionalized API intermediates in biphasic solvent systems, maximizing isolated yield and minimizing reagent waste [3].